
Essential Guide to Handling Propoxypropanol: A
Focus on Safety and Disposal

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Propoxypropanol

Cat. No.: B3425432 Get Quote

For Immediate Use by Laboratory Professionals

This document provides crucial safety and logistical information for the handling of

Propoxypropanol, a common solvent in research and development settings. Adherence to

these guidelines is essential for ensuring the safety of laboratory personnel and minimizing

environmental impact. This guide will cover personal protective equipment (PPE), step-by-step

handling and disposal procedures, and key quantitative safety data.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling Propoxypropanol, a comprehensive approach to personal protection is

necessary. The following table summarizes the required and recommended PPE.
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PPE Category Specification

Hand Protection

Chemical-resistant gloves are mandatory. Nitrile

or butyl rubber gloves are recommended.

Always inspect gloves for degradation or

punctures before use.

Eye Protection

Chemical splash goggles are required. In

situations with a higher risk of splashing, a face

shield should be worn in addition to goggles.

Skin and Body

A flame-retardant lab coat is recommended.

Ensure skin is not exposed by wearing long

pants and closed-toe shoes.

Respiratory

Use in a well-ventilated area is crucial. If

ventilation is inadequate or if there is a risk of

aerosol generation, a NIOSH-approved

respirator should be used.[1]

Quantitative Safety Data for Propoxypropanol
Understanding the physical and chemical properties of Propoxypropanol is key to its safe

handling. The following tables provide essential quantitative data.

Physical and Chemical Properties
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Property Value

Molecular Formula C6H14O2

Molecular Weight 118.17 g/mol

Boiling Point 140-160 °C

Flash Point 48 °C (118 °F) - closed cup[2]

Density 0.885 g/mL at 25 °C

Vapor Pressure 1.7 mmHg

Solubility in Water Miscible[2]

Occupational Exposure Limits

Currently, specific Threshold Limit Values (TLV) from ACGIH or Permissible Exposure Limits

(PEL) from OSHA for 1-Propoxy-2-propanol have not been established.[1] It is therefore crucial

to handle this chemical with a high degree of caution and always in a well-ventilated area to

minimize exposure.

Glove Compatibility

While specific breakthrough times for Propoxypropanol are not readily available in all

contexts, general guidance suggests the following:

Glove Material Recommendation

Nitrile Rubber

Provides good short-term protection against

splashes.[3] For prolonged contact, consider

thicker gloves or double-gloving.

Butyl Rubber

Generally offers excellent resistance to many

solvents and is a suitable choice for handling

Propoxypropanol.

It is critical to consult the glove manufacturer's specific chemical resistance data for the gloves

being used.
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Procedural Guidance: From Handling to Disposal
A systematic approach to the handling and disposal of Propoxypropanol is essential to

maintain a safe laboratory environment.

Experimental Workflow for Handling Propoxypropanol
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Preparation

Handling

Disposal

1. Review Safety Data Sheet (SDS)

2. Assemble and inspect all required PPE

3. Confirm proper functioning of ventilation (fume hood)

4. Dispense Propoxypropanol in a fume hood

5. Keep containers tightly closed when not in use

6. Avoid inhalation of vapors and direct contact with skin and eyes

7. Segregate Propoxypropanol waste from other chemical waste streams

8. Collect in a clearly labeled, compatible, and sealed waste container

9. Arrange for disposal through a licensed hazardous waste contractor

Click to download full resolution via product page

Figure 1. A stepwise workflow for the safe handling and disposal of Propoxypropanol.
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Step-by-Step Handling Protocol:

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for

Propoxypropanol.

Assemble PPE: Put on all required personal protective equipment as detailed in the PPE

table above. Inspect each item for integrity.

Ensure Proper Ventilation: All handling of Propoxypropanol should be conducted in a

properly functioning chemical fume hood.

Dispensing: When dispensing the chemical, do so slowly and carefully to avoid splashing.

Storage: Keep the container tightly closed when not in use and store it in a cool, dry, well-

ventilated area away from sources of ignition.[4]

Avoid Contamination: Prevent the release of vapors into the work environment and avoid all

contact with skin and eyes.

Disposal Plan:

Waste Collection: Collect all Propoxypropanol waste, including contaminated materials like

gloves and wipes, in a designated and clearly labeled hazardous waste container. The

container must be compatible with the chemical and have a secure lid.

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name, "Propoxypropanol."

Storage of Waste: Store the waste container in a designated satellite accumulation area,

away from incompatible materials.

Final Disposal: Arrange for the pickup and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal company. Do not dispose of Propoxypropanol down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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